2-(3,8-Diazabicyclo[3.2.1]octan-8-ylmethyl)thiazole

• IUPAC Name: 2-(3,8-diazabicyclo[3.2.1]octan-8-ylmethyl)-1,3-thiazole
• InChI: InChI=1S/C10H15N3S/c1-2-9-6-11-5-8(1)13(9)7-10-12-3-4-14-10/h3-4,8-9,11H,1-2,5-7H2
• InChI Key: WVVQHGUQTYHCKH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNCC1N2CC3=NC=CS3
• Molecular Formula: C10H15N3S
• Molecular Weight: 209.31 g/mol

Description

2-(3,8-Diazabicyclo[3.2.1]octan-8-ylmethyl)thiazole is a complex organic compound featuring a bicyclic structure with nitrogen atoms at positions 3 and 8, and a thiazole ring. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a building block in the synthesis of various bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,8-Diazabicyclo[3.2.1]octan-8-ylmethyl)thiazole typically involves the cycloaddition of azomethine ylides with acrylate derivatives. One common method is the 1,3-dipolar cycloaddition reaction, where azomethine ylides are generated in situ from the corresponding imines and reacted with acrylates to form the bicyclic structure . The reaction conditions often include the use of a rhodium(II) complex and a chiral Lewis acid to achieve high diastereo- and enantioselectivity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(3,8-Diazabicyclo[3.2.1]octan-8-ylmethyl)thiazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the thiazole ring to a dihydrothiazole.

Substitution: Nucleophilic substitution reactions can introduce various functional groups at the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include N-oxides, dihydrothiazoles, and various substituted thiazole derivatives .

Scientific Research Applications

2-(3,8-Diazabicyclo[3.2.1]octan-8-ylmethyl)thiazole has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor and receptor modulator.

Medicine: Explored for its antiproliferative properties against cancer cell lines.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(3,8-Diazabicyclo[3.2.1]octan-8-ylmethyl)thiazole involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can disrupt normal cellular processes, leading to antiproliferative effects in cancer cells .

Comparison with Similar Compounds

Similar Compounds

8-Azabicyclo[3.2.1]octane: A related compound with a similar bicyclic structure but lacking the thiazole ring.

2-(8-Azabicyclo[3.2.1]octan-3-yl)-3-imino-2,3-dihydro-1H-isoindol-1-one: A derivative with nematicidal activity.

Uniqueness

2-(3,8-Diazabicyclo[3.2.1]octan-8-ylmethyl)thiazole is unique due to the presence of both the bicyclic structure and the thiazole ring, which confer distinct chemical and biological properties. This combination enhances its potential as a versatile building block in synthetic chemistry and its efficacy in biological applications .